Cas no 2305253-53-4 (Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate)

• Product Name: Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate
• CAS No: 2305253-53-4
• MF: C₇H₄LiN₃O₂
• MW: 169.066560745239
• CID: 5086571
• PubChem ID: 138987440
• Update Time: 2026-03-02

Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• LITHIUM [1,2,4]TRIAZOLO[4,3-A]PYRIDINE-3-CARBOXYLATE
• Lithium;[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• AT29719
• CS-0310648
• SY267522
• lithium(1+) [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• EN300-6760451
• 2305253-53-4
• lithium(1+) ion [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• BS-48676
• Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate

• Inchi： 1S/C7H5N3O2.Li/c11-7(12)6-9-8-5-3-1-2-4-10(5)6;/h1-4H,(H,11,12);/q;+1/p-1
• InChI Key： UQXVCLITNXYYDR-UHFFFAOYSA-M
• SMILES： [O-]C(C1=NN=C2C=CC=CN21)=O.[Li+]

Computed Properties

• Exact Mass: 169.04635481g/mol
• Monoisotopic Mass: 169.04635481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate

Comprehensive Overview of Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate (CAS No. 2305253-53-4)

Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate (CAS No. 2305253-53-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals and materials science. The compound belongs to the class of triazolopyridine derivatives, which are known for their versatile reactivity and biological activity. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds in drug discovery and advanced material development.

The molecular structure of Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate features a fused triazole and pyridine ring system, which contributes to its stability and reactivity. This structural motif is particularly appealing for designing new small-molecule inhibitors and ligands in medicinal chemistry. Recent studies have highlighted its potential as a building block for heterocyclic compounds, which are widely used in the synthesis of bioactive molecules and functional materials.

One of the key reasons for the rising interest in Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate is its compatibility with modern green chemistry principles. As sustainability becomes a priority in chemical research, this compound offers advantages such as efficient synthesis routes and minimal environmental impact. Its lithium salt form further enhances its solubility and reactivity, making it a valuable candidate for catalytic applications and electrochemical studies.

In the context of drug discovery, triazolopyridine derivatives like this compound are being investigated for their potential in treating various conditions. For instance, they have shown promise in modulating central nervous system (CNS) targets, which aligns with the current focus on neurological disorders and mental health therapeutics. Researchers are also exploring its role in antibacterial and antiviral applications, given the urgent need for new antimicrobial agents.

From a materials science perspective, Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate is being studied for its potential in organic electronics and energy storage systems. Its conjugated ring system and lithium ion mobility make it a candidate for lithium-ion batteries and conductive polymers. This aligns with the global push toward renewable energy and sustainable technologies, where innovative materials play a critical role.

The synthesis and characterization of Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate involve advanced techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These methods ensure high purity and precise structural confirmation, which are essential for its application in sensitive fields like pharmaceutical formulation and nanotechnology. The compound’s stability under various conditions also makes it suitable for long-term storage and transportation.

As the scientific community continues to explore the potential of Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate, its commercial availability and scalability remain topics of interest. Suppliers and manufacturers are working to optimize production processes to meet the growing demand from academic and industrial researchers. Additionally, regulatory considerations and intellectual property protections are being addressed to facilitate its safe and legal use across different regions.

In summary, Lithium [1,2,4]triazolo[4,3-A]pyridine-3-carboxylate (CAS No. 2305253-53-4) represents a cutting-edge compound with diverse applications in pharmaceuticals, materials science, and green chemistry. Its unique properties and compatibility with modern research trends position it as a valuable tool for innovation. As studies progress, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and technology today.